Pinane thromboxane A2

Specification

• Description: 15(R)-Pinane thromboxane A2 is the (R)-epimer of pinane thromboxane A2 (PTA2;). 15(R)-PTA2 does not inhibit collagen-induced platelet aggregation (IC50s = 120-130 µM). It does not affect gastric tone in isolated rat gastric fundus when used at concentrations of 0.5 or 1.5 µg/ml and is less effective than PTA2 at inhibiting prostaglandin-induced contraction of isolated rat stomach muscle.; Pinane Thromboxane A2 (PTA2) is a stable analog of thromboxane A2 (TXA2). It is a thromboxane (TP) receptor antagonist and an inhibitor of thromboxane synthase. PTA2 inhibits U-46619-induced cat coronary artery constriction (IC50 = 0.1 µM), U-46619-induced aggregation of human platelets (IC50 = 2 µM), and rabbit platelet thromboxane synthase (IC50 = 50 µM). PTA2 does not affect prostaglandin I (PGI) synthase up to a concentration of 100 µM. 15(R)-PTA2 is the 15-epimer of PTA2. There on no published reports on the formation or biological activity of 15(R)-PTA2.
• CAS No.: 71154-83-1
• Molecular Formula: C24H40O3
• Molecular Weight: 376.6 g/mol
• IUPAC Name: (Z)-7-[(1S,2R,5S)-3-[(E,3R)-3-hydroxyoct-1-enyl]-6,6-dimethyl-2-bicyclo[3.1.1]heptanyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C24H40O3/c1-4-5-8-11-20(25)15-14-18-16-19-17-22(24(19,2)3)21(18)12-9-6-7-10-13-23(26)27/h6,9,14-15,18-22,25H,4-5,7-8,10-13,16-17H2,1-3H3,(H,26,27)/b9-6-,15-14+/t18?,19-,20+,21+,22-/m0/s1
• Standard InChI Key: OHJIHGVLRDHSDV-AJKZGVCQSA-N
• Isomeric SMILES: CCCCC[C@H](/C=C/C1C[C@H]2C[C@@H]([C@@H]1C/C=C\CCCC(=O)O)C2(C)C)O
• SMILES: CCCCCC(C=CC1CC2CC(C1CC=CCCCC(=O)O)C2(C)C)O
• Canonical SMILES: CCCCCC(C=CC1CC2CC(C1CC=CCCCC(=O)O)C2(C)C)O